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Compound of Interest

Compound Name: BMS-960

Cat. No.: B15136300 Get Quote

Introduction

BMS-960 is a potent and selective sphingosine-1-phosphate receptor 1 (S1P1) agonist, which

is investigated for its potential therapeutic applications in immune and vascular diseases.[1][2]

Accurate and consistent preparation of stock solutions is crucial for obtaining reliable and

reproducible results in downstream biological assays. This document provides a detailed

protocol for the preparation, storage, and handling of BMS-960 stock solutions for research

purposes.

Compound Information

A summary of the key chemical properties of BMS-960 is provided in the table below. This

information is essential for accurate calculation of concentrations for stock solutions.
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Property Value Reference

IUPAC Name

(S)-1-((S)-2-Hydroxy-2-(4-(5-

(3-phenyl-4-

(trifluoromethyl)isoxazol-5-

yl)-1,2,4-oxadiazol-3-

yl)phenyl)ethyl)piperidine-3-

carboxylic Acid

[3]

Molecular Formula C26H23F3N4O5 [3]

Molecular Weight 528.49 g/mol (free base) [3]

CAS Number 1265321-86-5 (free base) [3]

Appearance Solid powder [3]

Purity >98% [3]

Experimental Protocols
1. Preparing a 10 mM Primary Stock Solution in DMSO

This protocol describes the preparation of a 10 mM primary stock solution of BMS-960 in

dimethyl sulfoxide (DMSO).

Materials and Equipment:

BMS-960 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer
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Sonicator (optional)

Procedure:

Acclimatize Compound: Before opening, allow the vial of BMS-960 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weigh Compound: Accurately weigh the desired amount of BMS-960 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 5.28 mg of BMS-960.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 528.49 g/mol = 0.00528 g = 5.28 mg

Add Solvent: Add the appropriate volume of anhydrous DMSO to the weighed BMS-960
powder. To continue the example, add 1 mL of DMSO.

Dissolve Compound: Vortex the solution for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonication in a water bath for 5-10 minutes may be

applied. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.

2. Preparing Working Solutions

To prepare lower concentration working solutions, dilute the 10 mM primary stock solution with

the appropriate cell culture medium or buffer.

Example: Preparing a 10 µM working solution

Perform a serial dilution. For instance, to make a 10 µM working solution from a 10 mM

stock, you can perform a 1:1000 dilution.

Add 1 µL of the 10 mM BMS-960 stock solution to 999 µL of the desired buffer or medium.
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Mix thoroughly by gentle pipetting or vortexing.

Storage and Stability

Proper storage is critical to maintain the stability and activity of BMS-960.

Form Storage Condition Shelf Life Reference

Solid Powder -20°C, dry and dark >2 years [3]

In Solvent
-80°C for long-term

storage (aliquoted)
Up to 1 year [4]

0 - 4°C for short-term

storage (days to

weeks)

Days to weeks

Note: Avoid repeated freeze-thaw cycles of the stock solution.

Safety Precautions

BMS-960 is shipped as a non-hazardous chemical.[3] However, it is recommended to follow

standard laboratory safety procedures:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Workflow for Preparing BMS-960 Stock Solution
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Workflow for BMS-960 Stock Solution Preparation
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Caption: Workflow for the preparation and storage of BMS-960 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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